Cas no 130552-00-0 (Oxazol-2-yl(phenyl)methanol)

• Product Name: Oxazol-2-yl(phenyl)methanol
• CAS No: 130552-00-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 134685
• PubChem ID: 24882948
• Update Time: 2025-06-20

Oxazol-2-yl(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Oxazol-2-yl(phenyl)methanol
• 1,3-oxazol-2-yl(phenyl)methanol
• 2-Oxazolemethanol, a-phenyl-
• PenitremA
• 638544_ALDRICH
• AK-57406
• CTK8E6322
• I14-35656
• Oxazol-2-yl-phenylmethanol
• SureCN474256
• A-PHENYL-2-OXAZOLEMETHANOL 97
• Oxazolidone-2-Yl-Phenylmethanol
• AKOS015912399
• DTXSID60445650
• FT-0706571
• 2-Oxazolemethanol,a-phenyl-
• Oxazol-2-yl-phenylmethanol, 97%
• SCHEMBL474256
• (1,3-oxazol-2-yl)(phenyl)methanol
• J-005827
• 130552-00-0
• DA-12799

• MDL： MFCD05865215
• Inchi： 1S/C10H9NO2/c12-9(10-11-6-7-13-10)8-4-2-1-3-5-8/h1-7,9,12H
• InChI Key： WINHVVCCDHHBNG-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.224
• Melting Point: 88-92 °C (lit.)
• Boiling Point: 309.124°C at 760 mmHg
• Flash Point: 140.754°C
• Refractive Index: 1.578
• PSA: 46.26000
• LogP: 1.75630

Oxazol-2-yl(phenyl)methanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Oxazol-2-yl(phenyl)methanol

Oxazol-2-yl(phenyl)methanol (CAS No. 130552-00-0): A Comprehensive Overview

Oxazol-2-yl(phenyl)methanol (CAS No. 130552-00-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-(phenylmethoxy)oxazole, has garnered attention due to its unique structural properties and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to oxazol-2-yl(phenyl)methanol.

Chemical Structure and Properties

Oxazol-2-yl(phenyl)methanol is characterized by its oxazole ring and a phenyl group attached to a methanol moiety. The oxazole ring, a five-membered heterocyclic compound with a nitrogen and an oxygen atom, imparts significant stability and reactivity to the molecule. The presence of the phenyl group enhances the aromaticity and hydrophobicity of the compound, making it suitable for various biological interactions. The methanol group provides a hydroxyl functional group, which can participate in hydrogen bonding and other intermolecular interactions.

The molecular formula of oxazol-2-yl(phenyl)methanol is C₁₀H₁₁NO₂, with a molecular weight of approximately 177.19 g/mol. It is a colorless solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle in laboratory settings and facilitate its use in various chemical reactions and biological assays.

Synthesis Methods

The synthesis of oxazol-2-yl(phenyl)methanol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloromethyl oxazole with phenyllithium or phenylmagnesium bromide in an inert solvent such as tetrahydrofuran (THF). This nucleophilic substitution reaction yields the desired product with high purity and yield.

An alternative approach involves the condensation of 2-hydroxybenzaldehyde with phenacyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate can then be cyclized under acidic conditions to form the oxazole ring, followed by reduction of the carbonyl group to produce oxazol-2-yl(phenyl)methanol.

Biological Activities

Oxazol-2-yl(phenyl)methanol has been studied for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that oxazol-2-yl(phenyl)methanol could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, oxazol-2-yl(phenyl)methanol has demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. Studies have shown that it can effectively inhibit the growth of pathogenic bacteria such as Staphylococcus aureus and Escherichia coli. This broad-spectrum antimicrobial activity makes it a valuable candidate for developing new antibiotics to combat drug-resistant bacterial infections.

Furthermore, preliminary studies have indicated that oxazol-2-yl(phenyl)methanol possesses anticancer properties by inducing apoptosis in cancer cells. Research conducted on human breast cancer cell lines has shown that this compound can inhibit cell proliferation and induce cell cycle arrest at the G1 phase. These findings highlight its potential as a novel anticancer agent for further investigation.

Recent Research Advancements

The interest in oxazol-2-yl(phenyl)methanol has grown significantly in recent years due to its diverse biological activities and potential therapeutic applications. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit enhanced anti-inflammatory activity compared to the parent molecule. The researchers modified the phenyl group by introducing various substituents such as fluorine, chlorine, and methyl groups, which resulted in improved potency and selectivity.

In another study published in Antimicrobial Agents and Chemotherapy, researchers investigated the mechanism of action of oxazol-2-yl(phenyl)methanol against multidrug-resistant bacteria. They found that this compound disrupts bacterial cell membranes by increasing membrane permeability, leading to cell death. This mechanism of action is distinct from traditional antibiotics, making it a promising candidate for combating drug-resistant bacterial infections.

A recent review article in Cancer Letters highlighted the potential of oxazole derivatives as anticancer agents. The review summarized several studies that demonstrated the ability of these compounds to induce apoptosis in various cancer cell lines through different mechanisms, including mitochondrial dysfunction and DNA damage. These findings underscore the importance of further research into the anticancer properties of compounds like oxazol-2-yl(phenyl)methanol strong>.

Conclusion

Oxazol-2-yl(phenyl)methanol strong> (CAS No. 130552-00-0) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers stability and reactivity, making it suitable for various biological interactions. Recent studies have highlighted its anti-inflammatory, antimicrobial, and anticancer properties, positioning it as a valuable lead compound for further development into therapeutic agents.

Ongoing research continues to explore new derivatives and modifications of this compound to enhance its potency and selectivity for specific therapeutic targets. As our understanding of its biological activities deepens, it is likely that more applications will be discovered, contributing to advancements in drug discovery and development.